Methyl 3-methyl-2-[4-(2-methylpiperidin-1-yl)sulfonylbenzoyl]imino-1,3-benzothiazole-6-carboxylate

• IUPAC Name: methyl 3-methyl-2-[4-(2-methylpiperidin-1-yl)sulfonylbenzoyl]imino-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C23H25N3O5S2/c1-15-6-4-5-13-26(15)33(29,30)18-10-7-16(8-11-18)21(27)24-23-25(2)19-12-9-17(22(28)31-3)14-20(19)32-23/h7-12,14-15H,4-6,13H2,1-3H3
• InChI Key: VBPZTOMWHSEIOU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)N=C3N(C4=C(S3)C=C(C=C4)C(=O)OC)C
• Molecular Formula: C23H25N3O5S2
• Molecular Weight: 487.6 g/mol

Description

Methyl 3-methyl-2-[4-(2-methylpiperidin-1-yl)sulfonylbenzoyl]imino-1,3-benzothiazole-6-carboxylate is a useful research compound. Its molecular formula is C23H25N3O5S2 and its molecular weight is 487.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research into similar benzothiazole derivatives has demonstrated their potential in synthesizing new analgesic and anti-inflammatory agents. For example, studies on N-Pyridyl-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides have revealed insights into the structure-activity relationship, showcasing the analgesic and anti-inflammatory properties of these compounds, which could be relevant to the chemical (Ukrainets et al., 2019).

Antibacterial Applications

Derivatives with benzothiazole and sulfonamide groups have been synthesized and found to exhibit significant antibacterial properties. This is evident in the research on 5-substituted-1,3,4-oxadiazol-2-yl 4-(4-methylpiperidin-1-ylsulfonyl)benzyl sulfides, which showed promising results in antibacterial evaluation (Aziz‐ur‐Rehman et al., 2017).

Cardiac Electrophysiological Activity

The modification of benzothiazole and sulfonamide structures has been explored for the development of selective class III antiarrhythmic agents. Research into N-substituted imidazolylbenzamides and benzene-sulfonamides has shown that these compounds can exhibit significant electrophysiological activity, highlighting their potential in cardiac arrhythmia treatment (Morgan et al., 1990).

Catalytic and Synthetic Applications

The sulfonic acid functionalized imidazolium salts, closely related to the structural components of the chemical , have been used as catalysts in the synthesis of complex organic compounds. These catalytic systems have demonstrated efficiency in condensing benzene-1, 2-diamine with aromatic aldehydes to afford benzimidazole derivatives in high yields and short reaction times (Khazaei et al., 2011).

Environmental and Biological Sensing

Compounds incorporating benzothiazole and sulfonamide functionalities have been applied in environmental and biological sensing. A novel approach involved the use of fluorescent probes for the sensitive determination of pollutants in environmental samples, showcasing the versatility of these compounds in analytical chemistry (Sun et al., 2021).

Mechanism of Action

Target of Action

Compounds containing indole and piperidine moieties, which are present in this compound, have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors .

Mode of Action

Indole derivatives, which are part of this compound, are known to interact with their targets in a way that leads to various biological activities .

Biochemical Pathways

It’s worth noting that indole derivatives are known to influence a variety of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Indole derivatives are known to exhibit various biological activities, suggesting that this compound may have multiple effects at the molecular and cellular levels .